Cas no 166672-22-6 (5-(Benzyloxy)pyrimidine-2-carbonitrile)
166672-22-6 structure
Product Name:5-(Benzyloxy)pyrimidine-2-carbonitrile
CAS No:166672-22-6
MF:C12H9N3O
MW:211.219362020493
MDL:MFCD09879704
CID:93593
PubChem ID:29949673
Update Time:2025-04-18
5-(Benzyloxy)pyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Benzyloxy)pyrimidine-2-carbonitrile
- 5-(benzyloxy)pyrimidine-2-carbon
- 5-phenylmethoxypyrimidine-2-carbonitrile
- 5-(benzyloxy)pyriMidine
- 5-Benzyloxy-2-cyanopyrimidine
- 2-PyriMidinecarbonitrile, 5-(phenylMethoxy)-
- 5-(BENZYLOXY)PYRIMIDINE-2-CARBONITRILE,PURITY:95% MIN(HPLC)
- 5-Benzyloxypyrimidine-2-carbonitrile
- PubChem19949
- 5-(Benzyloxy)-2-cyanopyrimidine
- 8486AA
- FCH2826649
- 5-(Benzyloxy)-2-pyrimidinecarbonitrile
- AX810
- AC-22341
- F17555
- CS-0187069
- AMY10957
- 166672-22-6
- DTXSID60652408
- FT-0764331
- DS-2403
- SB60624
- A26249
- AKOS015909367
- BB 0262517
- DB-024608
-
- MDL： MFCD09879704
- Inchi： 1S/C12H9N3O/c13-6-12-14-7-11(8-15-12)16-9-10-4-2-1-3-5-10/h1-5,7-8H,9H2
- InChI Key： IGWUAUDJTKKCAB-UHFFFAOYSA-N
- SMILES： O(C1=CN=C(C#N)N=C1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 211.07500
- Monoisotopic Mass: 211.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 406.2℃ at 760 mmHg
- Flash Point: 199.474°C
- Refractive Index: 1.604
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
- PSA: 58.80000
- LogP: 1.92728
5-(Benzyloxy)pyrimidine-2-carbonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Benzyloxy)pyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121191-250mg |
5-(Benzyloxy)-2-pyrimidinecarbonitrile |
166672-22-6 | 95% | 250mg |
$70 | 2023-02-17 | |
| Chemenu | CM121191-1g |
5-(Benzyloxy)-2-pyrimidinecarbonitrile |
166672-22-6 | 95% | 1g |
$188 | 2023-02-17 | |
| Chemenu | CM121191-5g |
5-(Benzyloxy)-2-pyrimidinecarbonitrile |
166672-22-6 | 95% | 5g |
$654 | 2023-02-17 | |
| TRC | B288375-25mg |
5-(Benzyloxy)pyrimidine-2-carbonitrile |
166672-22-6 | 25mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B288375-50mg |
5-(Benzyloxy)pyrimidine-2-carbonitrile |
166672-22-6 | 50mg |
$ 375.00 | 2022-06-07 | ||
| TRC | B288375-100mg |
5-(Benzyloxy)pyrimidine-2-carbonitrile |
166672-22-6 | 100mg |
$ 600.00 | 2022-06-07 | ||
| Chemenu | CM121191-1g |
5-(Benzyloxy)-2-pyrimidinecarbonitrile |
166672-22-6 | 95% | 1g |
$239 | 2021-08-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843071-100mg |
5-(Benzyloxy)pyrimidine-2-carbonitrile |
166672-22-6 | 95% | 100mg |
546.00 | 2021-05-17 | |
| Matrix Scientific | 126661-1g |
5-(Benzyloxy)pyrimidine-2-carbonitrile, >95% |
166672-22-6 | >95% | 1g |
$630.00 | 2021-06-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BQ919-250mg |
5-(Benzyloxy)pyrimidine-2-carbonitrile |
166672-22-6 | 95+% | 250mg |
992CNY | 2021-05-08 |
5-(Benzyloxy)pyrimidine-2-carbonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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